Cas no 1369157-30-1 (7-hydroxy-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 1369157-30-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD22062303
• CID: 5457550
• PubChem ID: 22025224
• Update Time: 2025-06-08

7-hydroxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD22062303
• Inchi： 1S/C10H9NO3/c1-11-7(10(13)14)5-6-3-2-4-8(12)9(6)11/h2-5,12H,1H3,(H,13,14)
• InChI Key： QRMMLYQZGNBZHH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2O)C=C1C(O)=O

Additional information on 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid

Comprehensive Overview of 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid (CAS No. 1369157-30-1): Properties, Applications, and Research Insights

7-hydroxy-1-methyl-1H-indole-2-carboxylic acid (CAS 1369157-30-1) is a specialized indole derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the class of heterocyclic carboxylic acids, characterized by a hydroxyl group at the 7-position and a methyl group at the 1-position of the indole scaffold. Its molecular formula, C₁₀H₉NO₃, and precise molecular weight (191.18 g/mol) make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid for its potential role in drug discovery, particularly in modulating enzyme activity and receptor interactions. Researchers are exploring its applications in designing small-molecule inhibitors and biologically active probes, aligning with current trends in targeted therapy development. The compound's hydrogen-bonding capacity (due to its -OH and -COOH groups) enhances its binding affinity, making it relevant for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 1369157-30-1 serves as a versatile building block for medicinal chemistry applications. Its stability under physiological pH conditions and moderate solubility in polar solvents like DMSO or methanol facilitate experimental workflows. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are commonly employed for purity verification, with typical purity grades exceeding 95% for research purposes.

The compound's relevance extends to neuropharmacology research, where indole derivatives are investigated for their interactions with serotonin receptors and neurotransmitter pathways. This aligns with increasing public interest in neurological health supplements and cognitive enhancers, though 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid itself remains primarily a research chemical without approved therapeutic claims.

Quality control protocols for 1369157-30-1 emphasize strict spectroscopic characterization, including 1H/13C NMR and FT-IR analysis, to confirm structural integrity. Storage recommendations typically suggest protection from light at -20°C in airtight containers, reflecting standard practices for oxygen-sensitive compounds. These handling procedures address common researcher queries about compound stability and long-term storage solutions.

Emerging applications in material science explore the compound's potential as a fluorescent probe due to the conjugated indole system. This intersects with popular searches about organic electronics and bioimaging agents, though commercial utilization remains experimental. The carboxylic acid moiety allows further derivatization through amide coupling or esterification reactions, expanding its utility in combinatorial chemistry.

Regulatory status varies by jurisdiction, but 7-hydroxy-1-methyl-1H-indole-2-carboxylic acid is generally classified as a research chemical for laboratory use only. Safety data sheets recommend standard personal protective equipment (PPE) including gloves and goggles when handling, responding to growing workplace safety concerns in chemical research facilities. Proper waste disposal methods should follow institutional guidelines for organic compounds.

Ongoing investigations examine the compound's metabolic stability and pharmacokinetic properties, particularly its potential cytochrome P450 interactions – a hot topic in drug metabolism studies. These research directions address frequent queries about ADME (Absorption, Distribution, Metabolism, Excretion) characteristics of novel compounds in preclinical development pipelines.

The global market for fine chemicals like 1369157-30-1 reflects increasing demand from contract research organizations (CROs) and academic laboratories. Suppliers typically offer custom synthesis services and milligram-to-gram scale quantities, catering to diverse experimental needs. Pricing structures often correlate with purity levels and analytical documentation completeness.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs), connecting to trending topics in nanotechnology and drug delivery systems. However, current literature primarily documents its use as a specialty intermediate rather than an end-product, maintaining its niche status in synthetic chemistry.